Cas no 161468-29-7 (4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl-)

4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl- structure
161468-29-7 structure
Product Name:4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl-
CAS No:161468-29-7
MF:C13H12N2O
MW:212.247182846069
CID:109762
PubChem ID:14932999
Update Time:2025-04-18

4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl-
    • 1-ethoxy-3-methylisoquinoline-4-carbonitrile
    • 4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl-(9CI)
    • 161468-29-7
    • Inchi: 1S/C13H12N2O/c1-3-16-13-11-7-5-4-6-10(11)12(8-14)9(2)15-13/h4-7H,3H2,1-2H3
    • InChI Key: LSXGUJQRTMYMFG-UHFFFAOYSA-N
    • SMILES: O(CC)C1C2C=CC=CC=2C(C#N)=C(C)N=1

Computed Properties

  • Exact Mass: 212.094963011g/mol
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.9Ų

4-Isoquinolinecarbonitrile,1-ethoxy-3-methyl- Related Literature

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